Cas no 2418695-79-9 (tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• CAS No: 2418695-79-9
• MF: C₁₈H₂₈FN₃O₅S
• MW: 417.495427131653
• CID: 5678100
• PubChem ID: 165869273
• Update Time: 2025-06-11

tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• 2418695-79-9
• EN300-26630531

• Inchi： 1S/C18H28FN3O5S/c1-12-14(11-22-8-6-20-7-9-22)10-15(27-28(19,24)25)13(2)16(12)21-17(23)26-18(3,4)5/h10,20H,6-9,11H2,1-5H3,(H,21,23)
• InChI Key： GKZJENXRQNLULZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(C(C)=C(C=1)CN1CCNCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 417.17337034g/mol
• Monoisotopic Mass: 417.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate

Professional Introduction to Compound with CAS No. 2418695-79-9 and Product Name: Tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate

The compound with the CAS number 2418695-79-9 and the product name tert-butyl N-{3-[(fluorosulfonyl)oxy]-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various pharmacological contexts.

At the core of this compound's structure lies a fluorosulfonyl oxy group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of this moiety in conjunction with a piperazin-1-ylmethyl substituent suggests that the molecule may exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These attributes are crucial for the development of orally active pharmaceuticals, where efficient absorption and distribution throughout the body are essential.

The 2,6-dimethylphenyl ring further contributes to the compound's unique chemical profile by introducing steric hindrance and electronic effects that can modulate receptor interactions. This particular arrangement of substituents has been strategically designed to optimize binding to biological targets, such as enzymes and receptors involved in disease pathways. The tert-butyl carbamate moiety at the nitrogen position not only provides stability but also serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that it may interact with proteins involved in inflammatory responses and neurotransmitter signaling. These interactions are particularly relevant in the context of treating conditions such as autoimmune disorders and neurological diseases. The ability to modulate these pathways offers a compelling rationale for exploring the therapeutic potential of this molecule.

In vitro studies have begun to uncover the pharmacological effects of this compound, revealing promising activities in models of inflammation and pain perception. The combination of its structural features appears to confer anti-inflammatory properties by inhibiting key signaling cascades. Additionally, preliminary data suggest that it may exhibit analgesic effects, making it a candidate for developing new treatments for chronic pain conditions. These findings align with current trends in drug discovery, where multi-target engagement is increasingly recognized as a strategy for achieving synergistic therapeutic outcomes.

The synthesis of this compound represents a sophisticated application of modern organic chemistry techniques. The introduction of fluorosulfonyl oxy groups and piperazine-based functionalities requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, reducing the time and resources required for drug development pipelines.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the identification of novel compounds like this one. Predictive models can help guide the design process by identifying structural features that correlate with desired biological activities. This approach not only saves time but also enhances the likelihood of success in generating lead compounds that are ready for further optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including those targeted at emerging therapeutic areas such as oncology and infectious diseases. The versatility of its structure allows chemists to explore diverse modifications, opening up new avenues for innovation.

Ethical considerations are paramount in any research involving pharmaceutical compounds. Ensuring that studies are conducted responsibly and with appropriate oversight is essential for maintaining public trust and advancing scientific knowledge responsibly. Collaborative efforts between academia and industry are critical for translating laboratory discoveries into safe and effective treatments that benefit patients worldwide.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at elucidating its full potential. As more data becomes available, its role in addressing unmet medical needs will likely become clearer. The combination of its structural features, computational predictions, and preliminary pharmacological data positions it as a valuable asset in the quest for novel therapeutics.